Cas no 1803735-86-5 (Ethyl 3-hydroxy-4-methylpicolinate)

• Product Name: Ethyl 3-hydroxy-4-methylpicolinate
• CAS No: 1803735-86-5
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 4907513
• Update Time: 2025-06-09

Ethyl 3-hydroxy-4-methylpicolinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-hydroxy-4-methylpicolinate

• Inchi： 1S/C9H11NO3/c1-3-13-9(12)7-8(11)6(2)4-5-10-7/h4-5,11H,3H2,1-2H3
• InChI Key： WVPONNGGVRFDTQ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(=C(C)C=CN=1)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• XLogP3: 2
• Topological Polar Surface Area: 59.4

Additional information on Ethyl 3-hydroxy-4-methylpicolinate

Comprehensive Guide to Ethyl 3-hydroxy-4-methylpicolinate (CAS No. 1803735-86-5): Properties, Applications, and Industry Insights

Ethyl 3-hydroxy-4-methylpicolinate (CAS No. 1803735-86-5) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research. This ester derivative of picolinic acid features a hydroxyl group at the 3-position and a methyl group at the 4-position, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular formula C₉H₁₁NO₃ and precise structure (3-hydroxy-4-methylpyridine-2-carboxylic acid ethyl ester) enable unique reactivity patterns, particularly in metal coordination and heterocyclic chemistry.

Recent studies highlight its role in developing next-generation crop protection agents, aligning with the global demand for sustainable agriculture. Researchers are exploring its potential as a chelating agent in micronutrient fertilizers, addressing soil deficiencies—a hot topic in precision farming. The compound’s low environmental persistence and biodegradability make it attractive for eco-conscious formulations, resonating with the "green chemistry" trend dominating 2024 discussions.

In pharmaceuticals, Ethyl 3-hydroxy-4-methylpicolinate serves as a precursor for neurologically active compounds. Its structural similarity to endogenous metabolites allows modulation of enzymatic pathways, with emerging studies linking it to neuroprotective mechanisms—a key focus area in Alzheimer’s and Parkinson’s research. Analytical techniques like HPLC-MS (retention time: ~4.2 min under C18 conditions) and ¹H NMR (δ 1.35 ppm, t, 3H; δ 4.35 ppm, q, 2H) are critical for quality control in these high-value applications.

The compound’s synthesis typically involves esterification of 3-hydroxy-4-methylpicolinic acid under mild acidic conditions, with yields optimized to >85% via microwave-assisted protocols. Process chemists emphasize its scalability under GMP standards, particularly for API manufacturing. Stability studies indicate optimal storage at 2-8°C in amber glass, with degradation profiles showing <5% impurity formation over 24 months—a crucial parameter for regulatory filings.

Market analysts note rising demand for 1803735-86-5 in Asia-Pacific regions, driven by expanding contract research organizations (CROs). Custom synthesis inquiries frequently request deuterated analogs (e.g., d₅-ethyl variants) for metabolic tracing studies, reflecting the compound’s growing importance in isotope labeling applications. Patent landscapes reveal 12+ filings since 2020 covering its use in photodynamic therapy and biodegradable polymers.

For researchers troubleshooting synthesis, common challenges include pyridine ring bromination side reactions (mitigated by N-oxide protection) and ester hydrolysis during purification (controlled via pH 7.0 buffers). Recent advancements in flow chemistry have reduced batch variability, with residence times <30 seconds achieving 92% conversion—an innovation highlighted at the 2023 ACS Green Chemistry Conference.

Environmental impact assessments show Ethyl 3-hydroxy-4-methylpicolinate scores favorably on the USEtox™ model (LC₅₀ >100 mg/L for aquatic organisms), supporting its selection over traditional halogenated intermediates. This aligns with the industry’s shift toward REACH-compliant building blocks, a frequent search term among EU-based chemists.

Future directions include exploring its coordination chemistry with rare earth metals for OLED applications, and as a ligand in asymmetric catalysis—topics generating buzz in materials science forums. With global suppliers now offering kilogram-scale quantities at >98.5% purity, this compound is poised to transition from niche research to mainstream industrial adoption.